Cas no 1421483-96-6 (N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 1421483-96-6
• MF: C₁₈H₁₉F₃N₂O₅
• MW: 400.349075555801
• CID: 6492790
• Update Time: 2025-05-19

N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide
• N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide

• Inchi： 1S/C18H19F3N2O5/c1-10-9-14(11(2)27-10)15(24)7-8-22-16(25)17(26)23-12-3-5-13(6-4-12)28-18(19,20)21/h3-6,9,15,24H,7-8H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： RLQGFLULCWVESN-UHFFFAOYSA-N
• SMILES： C(NCCC(C1C=C(C)OC=1C)O)(=O)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide

Introduction to N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 1421483-96-6)

N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1421483-96-6, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a 2,5-dimethylfuran moiety and a trifluoromethoxy substituent, which contribute to its distinct chemical behavior and potential biological activity.

The N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide molecule is characterized by its ethanediamide backbone, which provides a framework for potential interactions with biological targets. The presence of the 2,5-dimethylfuran ring enhances its solubility and stability in various solvents, making it suitable for diverse chemical reactions and formulations. Additionally, the trifluoromethoxy group introduces electron-withdrawing properties, which can modulate the compound's reactivity and binding affinity.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures for their potential therapeutic applications. The N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide, with its unique combination of functional groups, aligns well with this trend. Studies have shown that compounds containing 2,5-dimethylfuran moieties often exhibit interesting pharmacological properties, including anti-inflammatory and antioxidant effects. The addition of the trifluoromethoxy group further enhances these properties by improving metabolic stability and bioavailability.

The pharmaceutical industry has been actively exploring new chemical entities to address unmet medical needs. The N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide represents a significant advancement in this area. Its molecular design allows for selective interaction with biological targets, making it a valuable tool for drug discovery. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic efficacy.

The synthesis of the N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide involves a multi-step process that requires precise control over reaction conditions. The incorporation of the 2,5-dimethylfuran ring necessitates careful selection of catalysts and solvents to ensure high yield and purity. Similarly, the introduction of the trifluoromethoxy group requires specialized reagents to achieve optimal results. Despite these challenges, advancements in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis.

Ongoing research into the biological activity of the N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide is uncovering new possibilities for its therapeutic use. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These findings are particularly exciting given the high prevalence of inflammatory diseases worldwide. Furthermore, the compound's ability to cross cell membranes efficiently makes it a promising candidate for oral administration.

The structural features of the N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide, particularly the presence of both polar and non-polar regions, contribute to its versatility as a pharmacophore. This balance allows it to interact effectively with both hydrophilic and hydrophobic biological targets. Such versatility is crucial for developing drugs that can be easily absorbed and distributed throughout the body while maintaining their therapeutic effect.

In conclusion, the N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 1421483-96-6) is a highly intriguing compound with significant potential in pharmaceutical applications. Its unique structural composition and functional groups make it an excellent candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.